Cas no 162960-00-1 (1-(thiophen-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(thiophen-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 162960-00-1
• MF: C₈H₈O₂S
• MW: 168.212921142578
• CID: 1344310
• PubChem ID: 18975697
• Update Time: 2025-10-29

1-(thiophen-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-(3-thienyl)-
• 1-(thiophen-3-yl)cyclopropane-1-carboxylic acid
• 162960-00-1
• SCHEMBL2794298
• EN300-1826673
• 1-(thiophen-3-yl)cyclopropanecarboxylic acid
• CS-0237356

• Inchi： 1S/C8H8O2S/c9-7(10)8(2-3-8)6-1-4-11-5-6/h1,4-5H,2-3H2,(H,9,10)
• InChI Key： HWYUMIKAWWLEFY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 168.02454
• Monoisotopic Mass: 168.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids